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Compound of Interest

Compound Name: PV1115

Cat. No.: B1679878 Get Quote

An in-depth analysis of the identifier "PV1115" reveals that it corresponds to a product

specification for a battery cell, rather than a specific conductive polymer. Technical

documentation points to PV1115 as a designation for a cell, detailing its physical and

electrochemical properties such as capacity, voltage, and internal resistance.

In light of this, and to address the user's interest in the properties of materials used in energy

storage and electronics, this guide will focus on a widely utilized and well-characterized

conductive polymer with relevance to these applications: Polyvinylidene Fluoride (PVDF).

PVDF is a semi-crystalline thermoplastic fluoropolymer with notable piezoelectric, pyroelectric,

and ferroelectric properties. It is frequently used as a binder material in lithium-ion batteries and

as a membrane in various separation processes.

This technical guide will provide a comprehensive overview of the fundamental properties of

PVDF, detail the experimental protocols for their characterization, and present relevant data

and workflows in the requested formats.

Fundamental Properties of Polyvinylidene Fluoride
(PVDF)
Polyvinylidene Fluoride, with the chemical structure -(CH₂-CF₂)n-, exhibits a unique

combination of properties that make it suitable for a range of high-performance applications. Its

characteristics are highly dependent on its crystalline phase (α, β, γ, or δ), which can be

influenced by the processing method.
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Electrical Properties
PVDF is known for its dielectric and piezoelectric properties. While inherently an insulator, it

can be made conductive through doping or by creating composites with conductive fillers. Its

electrical behavior is a key factor in its application in sensors, actuators, and as a battery

binder.

Mechanical Properties
PVDF demonstrates good mechanical strength and flexibility over a wide range of

temperatures. It is resistant to abrasion and has a high tensile strength and modulus, making it

a durable material for demanding environments.

Thermal Properties
This polymer possesses excellent thermal stability. It has a high melting point and can be used

continuously at elevated temperatures without significant degradation. Its thermal properties

are critical for applications in harsh thermal conditions.

Chemical Properties
PVDF exhibits a high degree of inertness to a wide variety of chemicals, including most acids,

bases, organic solvents, and hydrocarbons. This chemical resistance makes it an ideal material

for chemical processing equipment and protective coatings.

Quantitative Data Summary
The following tables summarize the key quantitative properties of PVDF.

Table 1: Electrical Properties of PVDF

Property Value Units

Dielectric Constant (at 1 MHz) 8 - 12 -

Dielectric Strength 15 - 20 kV/mm

Volume Resistivity > 10¹⁴ Ω·cm

Piezoelectric Coefficient (d₃₃) 20 - 30 pC/N
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Table 2: Mechanical Properties of PVDF

Property Value Units

Tensile Strength 35 - 55 MPa

Tensile Modulus 1.5 - 2.5 GPa

Elongation at Break 20 - 50 %

Flexural Strength 50 - 70 MPa

Hardness (Shore D) 70 - 80 -

Table 3: Thermal Properties of PVDF

Property Value Units

Melting Temperature 165 - 175 °C

Glass Transition Temperature -40 to -30 °C

Continuous Service

Temperature
up to 150 °C

Thermal Conductivity 0.17 - 0.19 W/(m·K)

Coefficient of Linear Thermal

Expansion
8 - 12 x 10⁻⁵ /°C

Table 4: Chemical Resistance of PVDF
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Chemical Class Resistance

Strong Acids Excellent

Strong Bases Good

Halogens Excellent

Aliphatic Hydrocarbons Excellent

Aromatic Hydrocarbons Good

Alcohols Excellent

Ketones, Esters Fair to Good

Experimental Protocols
The characterization of PVDF involves a variety of standard analytical techniques to determine

its fundamental properties.

Differential Scanning Calorimetry (DSC) for Thermal
Properties
Objective: To determine the melting temperature (Tm) and glass transition temperature (Tg) of

PVDF.

Methodology:

A small sample of PVDF (5-10 mg) is hermetically sealed in an aluminum pan.

The sample is placed in a DSC instrument alongside an empty reference pan.

The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

The heat flow to the sample is measured as a function of temperature.

The Tg is identified as a step change in the baseline of the heat flow curve, and the Tm is

identified as an endothermic peak.
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Sample Preparation (5-10mg PVDF) Place in DSC Instrument Heat at Controlled Rate (10°C/min) Measure Heat Flow vs. Temperature Identify Tg (Step Change) and Tm (Peak)
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DSC experimental workflow for PVDF thermal analysis.

Tensile Testing for Mechanical Properties
Objective: To determine the tensile strength, tensile modulus, and elongation at break of PVDF.

Methodology:

PVDF samples are prepared in a standard dumbbell shape according to ASTM D638.

The dimensions of the sample's cross-sectional area are measured precisely.

The sample is mounted in the grips of a universal testing machine.

A tensile load is applied at a constant rate of crosshead displacement (e.g., 50 mm/min) until

the sample fractures.

The load and displacement are recorded throughout the test.

Tensile strength is calculated as the maximum load divided by the original cross-sectional

area.

Tensile modulus is determined from the slope of the initial linear portion of the stress-strain

curve.

Elongation at break is calculated as the change in length at fracture divided by the original

length, expressed as a percentage.

Prepare Dumbbell Sample (ASTM D638) Measure Cross-Sectional Area Mount in Universal Testing Machine Apply Tensile Load at Constant Rate Record Load and Displacement Calculate Tensile Properties
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Tensile testing workflow for PVDF mechanical characterization.

Electrochemical Impedance Spectroscopy (EIS) for
Electrical Properties
Objective: To determine the dielectric constant and volume resistivity of PVDF.

Methodology:

A thin film of PVDF is prepared and coated with conductive electrodes on both sides to form

a capacitor structure.

The sample is placed in a test fixture connected to an impedance analyzer.

A small amplitude AC voltage is applied across a range of frequencies (e.g., 1 Hz to 1 MHz).

The complex impedance of the sample is measured at each frequency.

The capacitance is calculated from the imaginary part of the impedance.

The dielectric constant is then calculated from the capacitance, sample dimensions, and the

permittivity of free space.

The volume resistivity is determined from the real part of the impedance at low frequencies.

Logical Relationship: PVDF as a Binder in Lithium-
Ion Battery Electrodes
PVDF plays a crucial role as a binder in the fabrication of electrodes for lithium-ion batteries. Its

primary functions are to maintain the mechanical integrity of the electrode by binding the active

material particles to each other and to the current collector, and to facilitate ion transport.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active Material Particles Current Collector (e.g., Copper or Aluminum Foil)
Adhesion via PVDF

Conductive Additive (e.g., Carbon Black)

Electrical Contact via PVDF

PVDF Binder

Adhesion

Dispersion

Click to download full resolution via product page

Logical relationship of PVDF as a binder in a battery electrode.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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